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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing G907 series epoxy
for the secure mounting of microscopy samples. These guidelines are designed to ensure
optimal sample integrity and imaging quality for a variety of research, scientific, and drug
development applications.

Introduction to G907 Epoxy for Microscopy

The G907 series from NextGen Adhesives encompasses a range of two-part epoxy systems
suitable for various industrial and scientific applications.[1][2][3][4][5][6] For microscopy, an
ideal mounting medium should provide excellent adhesion, high transparency, a suitable
refractive index, low viscosity for good sample infiltration, and minimal shrinkage during curing.
Based on available data, the NGAC G907-25 and NGAC G907-24 are recommended for
optical applications due to their transparency and low to medium viscosity.[7]

Properties of Selected G907 Epoxy Formulations

The selection of the appropriate G907 formulation is critical and depends on the specific
requirements of the microscopy sample and the imaging technique. The following table
summarizes the key quantitative properties of G907-24 and G907-25, which are well-suited for
microscopy applications.
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Property NGAC G907-24 NGAC G907-25
Color Transparent[8] Transparent[7]
Viscosity 12,000 cP[8] 200 cP[7]
Mix Ratio (Resin:Hardener by

_ 100:25[8] 100:30[7]
weight)
Pot Life 20 minutes[8] 120 minutes[7]

Cure Time (Room Temp. 25°C)

24 hours|[8]

24 hours[7]

Cure Time (Accelerated, 65°C) 4 hours[8] 1-2 hours[7]
Hardness (Shore D) 88[8] 80[7]
Refractive Index (uncured) Not Specified Not Specified
Visible Light Transmission 90% Not Specified

Specific Gravity

1.20 g/cc[8]

1.20 g/cc[7]

Note: The refractive index of most epoxies is in the range of 1.50 to 1.57 and generally

increases by approximately 0.03 upon curing.[9]

Experimental Protocols

The following protocols are generalized for epoxy resin embedding and have been adapted for

the use of G907 epoxy. It is crucial to handle the epoxy resin and its components in a well-

ventilated area, preferably under a fume hood, and to wear appropriate personal protective

equipment (PPE), including gloves and safety glasses.[10][11][12]

Materials Required

e G907 Epoxy Resin and Hardener (e.g., G907-24 or G907-25)

e Microscopy samples

 Embedding molds (e.g., silicone or plastic)

e Mixing cups and stirring rods
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Vacuum chamber (optional, for degassing)

Oven for heat curing (optional)

Microtome or sectioning saw

Polishing equipment

Microscope slides and coverslips

Sample Preparation

Proper sample preparation is critical for successful embedding. The specific steps will vary
depending on the sample type (e.g., biological tissue, polymers, geological samples).

» Dehydration: For biological samples, a graded series of ethanol or acetone washes is
typically used to remove water.[13]

e Infiltration: The dehydrated sample is then infiltrated with the epoxy resin to ensure complete
embedding. This may involve a series of steps with increasing concentrations of resin in a
solvent, followed by pure resin.[13][14]

G907 Epoxy Preparation and Sample Embedding

This protocol outlines the steps for mixing the G907 epoxy and embedding the prepared
sample.
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Caption: Workflow for G907 epoxy sample embedding.

Measure Resin and Hardener: Accurately weigh the G907 resin and hardener according to
the specified mix ratio (e.g., 100:25 for G907-24, 100:30 for G907-25).[7]

Thoroughly Mix Components: Mix the two components thoroughly for several minutes until a
homogenous mixture is achieved. Scrape the sides and bottom of the mixing container to
ensure complete mixing.

Degas Epoxy Mixture (Optional): To remove any air bubbles introduced during mixing, place
the epoxy mixture in a vacuum chamber until the bubbling subsides. This step is highly
recommended for achieving a clear, bubble-free mount.[15]

Place Sample in Mold: Position the prepared sample in the embedding mold.

Pour Epoxy Over Sample: Carefully pour the mixed and degassed G907 epoxy over the
sample, ensuring it is completely covered.

Ensure Complete Infiltration: If necessary, apply a vacuum again after pouring the epoxy to
aid in the infiltration of porous samples and remove any trapped air bubbles.[16]

Cure: Allow the epoxy to cure. This can be done at room temperature (25°C) for 24 hours or
at an elevated temperature (e.g., 65°C) for a shorter duration, as specified in the datasheet.
[7] Most epoxies require 72 hours to reach full cure and maximum hardness.[17][18]

Demold Cured Sample: Once fully cured, the embedded sample can be removed from the
mold.

Sectioning and Polishing

After curing, the embedded sample can be sectioned to the desired thickness using a

microtome or a precision saw. The sectioned surface can then be polished to achieve the

desired surface finish for microscopic examination.

Safety Precautions
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G907 epoxy and its components can be hazardous. Always consult the Safety Data Sheet
(SDS) before use.[10][11][19][20]

e Ventilation: Use in a well-ventilated area or under a fume hood.[10]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[11][12]

o Skin Contact: Avoid direct contact with skin. In case of contact, wash thoroughly with soap

and water.[11] May cause skin irritation or allergic reactions.[19]

Inhalation: Avoid breathing vapors.[10]

Storage: Store in a cool, dry place away from heat and direct sunlight.[10]

Troubleshooting

Problem

Possible Cause

Solution

Epoxy does not cure or

remains tacky

Incorrect mix ratio, incomplete
mixing, or low curing

temperature.

Ensure accurate measurement
and thorough mixing. Cure at
the recommended

temperature.[17][21]

Presence of air bubbles in the

cured block

Air introduced during mixing or

trapped in the sample.

Degas the epoxy mixture
before pouring. Apply a
vacuum after pouring to aid in
bubble removal.[15]

Poor infiltration of the sample

High viscosity of the epoxy or

insufficient infiltration time.

Use a lower viscosity epoxy
like G907-25. Increase
infiltration time and consider

using a vacuum.

Sample is difficult to section

Incomplete curing or
inappropriate hardness of the

epoxy.

Ensure the epoxy is fully
cured. Select an epoxy with a
suitable hardness for the
sample and sectioning

method.
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Signaling Pathways and Logical Relationships

The process of sample preparation and embedding follows a logical progression to ensure the
final mounted sample is suitable for microscopic analysis.

Initial Sample

Remove Water

Replace Water with Resin

Encapsulate in Epoxy

(Embedding in GQO?)

Solidify Epoxy

Expose Surface of Interest

(Sectioning/PoIishingD

Analyze Sample

(Microscopic Imaging)
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Caption: Logical flow of microscopy sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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microscopy-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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